1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-
Overview
Description
“1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” is a chemical compound . It is a derivative of pyrazole, a five-member aromatic ring with two nitrogen atoms and three carbon atoms .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the reaction of enaminones with hydroxylamine hydrochloride in ethanol yielded aldoximes that were converted readily into oxoalkanonitriles in a basic medium . This method has been successfully applied with a number of substrates and resulted in excellent yields of the products .Molecular Structure Analysis
The molecular structure of “1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” can be represented by the linear formula C4H3N3 . The InChI code for this compound is 1S/C4H3N3/c5-3-4-1-2-6-7-4/h1-2H, (H,6,7) .Physical And Chemical Properties Analysis
The physical and chemical properties of “1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” include a molecular weight of 93.09 . It is a solid at room temperature and should be stored in a dry environment at 2-8°C .Scientific Research Applications
Synthesis of Pyrano[2,3-c]Pyrazoles
“1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” is used in the synthesis of Pyrano[2,3-c]pyrazoles . These compounds were first obtained by H. Otto in 1974 . They have been synthesized by adding malononitrile to 4-arylidene-3-methyl-2-pyrazolin-5-one .
Synthesis of Pyrazolo[1,5-a]Pyrimidines
This compound is also used in the synthesis of Pyrazolo[1,5-a]Pyrimidines . These compounds were synthesized by reacting 3-methyl-2-pyrazolin-5-one with a mixture of cyanoacetic acid and acetic anhydride .
Antioxidant Properties
Research has shown that “1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” and its derivatives have antioxidant properties . This makes them potentially useful in the development of new drugs and therapies.
Antimicrobial Properties
In addition to their antioxidant properties, these compounds also have antimicrobial properties . This could make them valuable in the treatment of various bacterial and fungal infections.
Photophysical Properties
“1H-Pyrazole-3-carbonitrile, 5-(2-thienyl)-” is used in the study of photophysical properties . This research could lead to the development of new materials with unique optical properties.
Synthesis of Azapentalenes
This compound is used in the synthesis of azapentalenes . These compounds are synthesized by displacement of an N-iodonium intermediate by an adjacent nitrogen atom of the attached pyrazole .
Safety and Hazards
Future Directions
Research on pyrazole derivatives is ongoing, with recent studies focusing on the synthesis of new compounds and their potential applications . For instance, substituted pyrazolo[1,5-a]pyrimidines have been prepared with regioselective condensation reactions of 3-amino-1H-pyrazole-4-carbonitriles with nonsymmetrical dielectrophiles .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activity.
Mode of Action
It’s known that the compound’s structure allows it to interact with its targets in a regiospecific fashion due to the relative reactivity of exocyclic nitrogen and ring nitrogen atoms .
Biochemical Pathways
Similar compounds such as indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
Similar compounds have shown diverse biological activities, suggesting that this compound may also have a broad range of effects .
Action Environment
It’s known that such factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
5-thiophen-2-yl-1H-pyrazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3S/c9-5-6-4-7(11-10-6)8-2-1-3-12-8/h1-4H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLQRBDZTWWGWAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NN2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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